Calcium oxalate monohydrate

Catalog No.
S3720371
CAS No.
24804-31-7
M.F
C2H2CaO5
M. Wt
146.11 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Calcium oxalate monohydrate

CAS Number

24804-31-7

Product Name

Calcium oxalate monohydrate

IUPAC Name

calcium;oxalate;hydrate

Molecular Formula

C2H2CaO5

Molecular Weight

146.11 g/mol

InChI

InChI=1S/C2H2O4.Ca.H2O/c3-1(4)2(5)6;;/h(H,3,4)(H,5,6);;1H2/q;+2;/p-2

InChI Key

LQHWSGSWNOHVHO-UHFFFAOYSA-L

SMILES

C(=O)(C(=O)[O-])[O-].O.[Ca+2]

Canonical SMILES

C(=O)(C(=O)[O-])[O-].O.[Ca+2]
  • Understanding Kidney Stone Formation

    Researchers use COM to study the process of kidney stone formation []. They can investigate factors that influence the crystallization of COM, such as urine composition, pH, and temperature [, ]. This knowledge can help identify individuals at risk of developing kidney stones.

  • Developing Preventative Measures

    By understanding the conditions that favor COM formation, researchers can explore strategies to prevent kidney stones. This might involve dietary changes, medications, or other interventions that reduce the risk factors.

  • Testing Anti-Stone Formers

    COM plays a role in testing the effectiveness of potential anti-lithiatic medications. Researchers can assess how these medications affect COM crystallization in vitro. This helps determine if a medication might be useful in preventing kidney stones.

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

1

Exact Mass

145.9528140 g/mol

Monoisotopic Mass

145.9528140 g/mol

Heavy Atom Count

8

UNII

4PP86KK527

Related CAS

25454-23-3 (Parent)

Wikipedia

Calcium oxalate monohydrate

Dates

Modify: 2023-11-23

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